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Compound of Interest

Compound Name: 1-Octanol

Cat. No.: B7770563

Essential Safety and Handling Guide for 1-
Octanol

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 1-Octanol, ensuring a secure laboratory
environment.

Personal Protective Equipment (PPE)

When handling 1-Octanol, it is crucial to use appropriate personal protective equipment to
prevent exposure and ensure personal safety. The recommended PPE includes:

o Eye and Face Protection: Safety goggles with side protection are required to shield against
splashes.[1]

e Skin Protection:

o Hand Protection: Chemical-resistant gloves are mandatory. Nitrile rubber gloves (11-13 mil
thickness) are suitable for normal use, with a breakthrough time of approximately one
hour. For direct contact or spill cleanup, butyl rubber gloves (12-15 mil thickness) are
recommended, offering a breakthrough time of over four hours.[2] Always inspect gloves
for integrity before use.
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o Body Protection: Wear protective clothing to prevent skin contact.[3][4]

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is typically not required. However, in emergencies or situations where
vapor or aerosol generation is likely, a NIOSH-approved respirator with an organic vapor
cartridge should be used.[2]

Quantitative Data Summary

The following table summarizes key quantitative safety and property data for 1-Octanol.:

Property Value Citations
Flash Point 80-81.1°C (176-178 °F)

Autoignition Temperature 270 - 273 °C (518 - 523.4 °F)

Boiling Point 194 - 196 °C (381.2 - 384.8 °F)

Melting Point -15°C (5 °F)

Vapor Density Heavier than air

Solubility in Water Not miscible or difficult to mix

Workplace Exposure Limit

50 ppm (Long-term value
(WEEL) ppm (Long )

Experimental Protocols: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling:
o Ensure adequate ventilation in the work area.
e Avoid contact with skin and eyes.

e Do not inhale vapor or mist.
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o Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.

e Wash hands thoroughly after handling and before breaks.

» Do not eat, drink, or smoke in areas where 1-Octanol is handled.

Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed when not in use.

o Store away from strong oxidizing agents, acids, and acid chlorides.
Operational Plan: Spill Cleanup Procedure

In the event of a 1-Octanol spill, follow these steps to ensure safe and effective cleanup:

» Evacuate and Secure the Area: Immediately evacuate non-essential personnel from the spill
area. Remove all sources of ignition.

» Ensure Proper Ventilation: Increase ventilation in the affected area.

o Don Appropriate PPE: Wear the recommended PPE, including respiratory protection if
ventilation is inadequate, butyl rubber gloves, and chemical safety goggles.

o Contain the Spill: Use inert absorbent materials such as sand, diatomite, or universal binders
to contain the spill. Do not use combustible materials like sawdust on large spills.

o Collect the Absorbed Material: Carefully sweep or collect the absorbed material and place it
into a sealed, properly labeled container for disposal.

o Clean the Spill Area: Once the absorbed material is removed, wash the spill site with soap
and water, and ensure the area is well-ventilated to dry.

o Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste
according to local, state, and federal regulations.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b7770563?utm_src=pdf-body
https://www.benchchem.com/product/b7770563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Below is a diagram illustrating the workflow for handling a 1-Octanol spill.
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1-Octanol Spill Cleanup Workflow

Disposal Plan

Proper disposal of 1-Octanol and its contaminated materials is essential to prevent
environmental harm.

» Unused Product: Dispose of unused 1-Octanol as hazardous waste through a licensed
professional waste disposal service. Do not dispose of it down the drain or with household
garbage.

o Contaminated Materials: Any materials used for spill cleanup (e.g., absorbents, gloves,
clothing) should be placed in a sealed container and disposed of as hazardous waste.

o Empty Containers: Handle contaminated packages and empty containers in the same way
as the substance itself. Completely emptied packages may be recycled if local regulations
permit.

Always adhere to local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. carlroth.com [carlroth.com]

e 2. agilent.com [agilent.com]

e 3. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

e 4. 1-Octanol or 1-Octyl Alcohol or Capryl alcohol Manufacturers, SDS [mubychem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-Octanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770563#personal-protective-equipment-for-
handling-1-octanol]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b7770563?utm_src=pdf-body
https://www.benchchem.com/product/b7770563?utm_src=pdf-body
https://www.benchchem.com/product/b7770563?utm_src=pdf-body
https://www.benchchem.com/product/b7770563?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-4439-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY0MTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcyTkM4NU1UZ3hOemcxTlRnM056UXlMMU5FUWw4ME5ETTVYMDFVWDBWT0xuQmtaZ3w5MWNmODVhNmFjNTBiZDcwN2JmMzg4Y2U1YjAzNWMyZjIxNDYwNzU0MDZhOWJmY2EyY2I1ODU2MTYxZjViNjEw
https://www.agilent.com/cs/library/msds/WRK-120P_NAEnglish.pdf
https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://mubychem.com/octanol-manufacturers-octylalcohol.html
https://www.benchchem.com/product/b7770563#personal-protective-equipment-for-handling-1-octanol
https://www.benchchem.com/product/b7770563#personal-protective-equipment-for-handling-1-octanol
https://www.benchchem.com/product/b7770563#personal-protective-equipment-for-handling-1-octanol
https://www.benchchem.com/product/b7770563#personal-protective-equipment-for-handling-1-octanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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